Sorrentanone

• Molecular Formula: C14H14O4
• Molecular Weight: 246.26 g/mol
• IUPAC Name: 4-[(2E,4E)-hexa-2,4-dienoyl]-5-hydroxy-3,6-dimethylcyclohexa-3,5-diene-1,2-dione
• InChI: InChI=1S/C14H14O4/c1-4-5-6-7-10(15)11-8(2)13(17)14(18)9(3)12(11)16/h4-7,16H,1-3H3/b5-4+,7-6+
• InChI Key: QPJFEVOJXXMYHH-YTXTXJHMSA-N
• Isomeric SMILES: C/C=C/C=C/C(=O)C1=C(C(=O)C(=O)C(=C1O)C)C
• Canonical SMILES: CC=CC=CC(=O)C1=C(C(=O)C(=O)C(=C1O)C)C
• synonyms: sorrentanone

Description

Sorrentanone is a natural product found in Penicillium chrysogenum with data available.

Scientific Research Applications

Complex Systems and Science of Science

The field of Science of Science (SoS) focuses on understanding and predicting scientific research outcomes, relevant to various disciplines, including the study of substances like Sorrentanone. SoS provides insights into the selection of research fields and the evaluation of scientific impact, which can be applied to the study of Sorrentanone (Zeng et al., 2017).

Natural Product Research

Sorrentanone is part of the sorbicillin family, discovered from Penicillium notatum. Research into this family has uncovered various analogues and dimeric compounds, which are important for understanding Sorrentanone's potential applications. These compounds have shown weak antibacterial activity, contributing to the field of natural product research (Maskey et al., 2005).

Antimicrobial Activity Studies

Studies on sorrel (Hibiscus sabdariffa), closely related to Sorrentanone, have revealed its antimicrobial properties against E. coli O157:H7. This suggests potential applications of Sorrentanone in developing antimicrobial agents (Fullerton et al., 2011).

Enhancing Scientific Communication and Access

Research on spreading scientific knowledge, like that of Sorrentanone, from specialized platforms to more accessible mediums like Wikipedia, is crucial. This approach enhances public access to and understanding of scientific research, potentially including Sorrentanone's applications (Jin & Zhou, 2011).

Incorporating Science in Education

Enhancing students' innovation abilities in scientific research, including studies on Sorrentanone, is vital. This involves improving education systems and cultivating a deeper understanding of scientific research methodologies (Cheng-hu, 2009).

Analytical Techniques in Graft Copolymer Research

Advanced analytical techniques have been used to investigate graft copolymers from sorrel biomass, which could provide insights into similar studies involving Sorrentanone. This research enhances our understanding of physico-chemical changes in materials and could inform Sorrentanone applications (Chauhan & Kaith, 2012).